Mutant IDH1-IN-2
Mutant IDH1-IN-2
Mutant IDH1-IN-2 is a inhibitor of mutant Isocitrate dehydrogenase (IDH) proteins, with IC50 of in LS-MS biochemical assay, IC50 of 16.6 nM in Fluorescence biochemical assay.Target: Mutant IDH1Mutant IDH1-IN-2 has a neomorphic activity and in the treatment of diseases or disorders associated with such mutant IDH proteins including, but not limited to, cell-proliferation disorders, such as cancer. More bioactivity information in Patent WO 2013046136A1 (Example 224).
Brand Name:
Vulcanchem
CAS No.:
1429176-69-1
VCID:
VC0002922
InChI:
InChI=1S/C24H31F2N5O2/c1-16(2)20-15-33-23(32)31(20)21-8-11-27-22(29-21)28-17(3)19-6-4-18(5-7-19)14-30-12-9-24(25,26)10-13-30/h4-8,11,16-17,20H,9-10,12-15H2,1-3H3,(H,27,28,29)/t17-,20+/m0/s1
SMILES:
CC(C)C1COC(=O)N1C2=NC(=NC=C2)NC(C)C3=CC=C(C=C3)CN4CCC(CC4)(F)F
Molecular Formula:
C24H31F2N5O2
Molecular Weight:
459.542
Mutant IDH1-IN-2
CAS No.: 1429176-69-1
Inhibitors
VCID: VC0002922
Molecular Formula: C24H31F2N5O2
Molecular Weight: 459.542
| CAS No. | 1429176-69-1 |
|---|---|
| Product Name | Mutant IDH1-IN-2 |
| Molecular Formula | C24H31F2N5O2 |
| Molecular Weight | 459.542 |
| IUPAC Name | (4S)-3-[2-[[(1S)-1-[4-[(4,4-difluoropiperidin-1-yl)methyl]phenyl]ethyl]amino]pyrimidin-4-yl]-4-propan-2-yl-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C24H31F2N5O2/c1-16(2)20-15-33-23(32)31(20)21-8-11-27-22(29-21)28-17(3)19-6-4-18(5-7-19)14-30-12-9-24(25,26)10-13-30/h4-8,11,16-17,20H,9-10,12-15H2,1-3H3,(H,27,28,29)/t17-,20+/m0/s1 |
| Standard InChIKey | OCZCXJFDMAWAIM-FXAWDEMLSA-N |
| SMILES | CC(C)C1COC(=O)N1C2=NC(=NC=C2)NC(C)C3=CC=C(C=C3)CN4CCC(CC4)(F)F |
| Description | Mutant IDH1-IN-2 is a inhibitor of mutant Isocitrate dehydrogenase (IDH) proteins, with IC50 of in LS-MS biochemical assay, IC50 of 16.6 nM in Fluorescence biochemical assay.Target: Mutant IDH1Mutant IDH1-IN-2 has a neomorphic activity and in the treatment of diseases or disorders associated with such mutant IDH proteins including, but not limited to, cell-proliferation disorders, such as cancer. More bioactivity information in Patent WO 2013046136A1 (Example 224). |
| Reference | [1]. Huangshu, et al. 3-Pyrimidin-4-yl-oxazolidin-2-ones as inhibitors of mutant IDH and their preparation |
| PubChem Compound | 71515481 |
| Last Modified | Nov 11 2021 |
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